Cas no 1807143-96-9 (2-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-5-methylpyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-5-methylpyridine
• CAS No: 1807143-96-9
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4896121
• Update Time: 2025-06-27

2-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-5-methylpyridine

• Inchi： 1S/C9H10ClF2NO/c1-5-4-13-6(3-10)7(9(11)12)8(5)14-2/h4,9H,3H2,1-2H3
• InChI Key： MFTHWBQTQAVUEW-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(C)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-5-methylpyridine

Comprehensive Overview of 2-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-5-methylpyridine (CAS No. 1807143-96-9)

2-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-5-methylpyridine (CAS No. 1807143-96-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a methoxy and methyl substitution on the pyridine ring, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in CAS 1807143-96-9 for its role in developing novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics. The compound's chloromethyl group allows for further functionalization, enabling the creation of targeted molecules for specific biological pathways.

The agrochemical industry also benefits from 2-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-5-methylpyridine, as it serves as a precursor for crop protection agents. Its difluoromethyl moiety is known to improve the efficacy of pesticides by enhancing their binding affinity to target enzymes. This aligns with the growing focus on sustainable agriculture and the need for environmentally friendly pest control solutions.

From a synthetic perspective, the compound's stability under various reaction conditions makes it a reliable building block for organic synthesis. Chemists often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, which are critical for constructing complex molecular architectures. The presence of both electron-donating (methoxy) and electron-withdrawing (chloromethyl) groups further diversifies its applications.

Environmental and safety considerations are paramount when handling CAS 1807143-96-9. While it is not classified as a hazardous material, proper storage and handling protocols should be followed to ensure workplace safety. The compound's low toxicity profile and high purity make it a preferred choice for industrial and academic laboratories alike.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 2-(Chloromethyl)-3-(difluoromethyl)-4-methoxy-5-methylpyridine. Innovations such as catalytic fluorination and solvent-free reactions are being explored to minimize waste and reduce energy consumption. These advancements align with global efforts to promote sustainable chemical manufacturing.

The compound's relevance extends to material science, where its pyridine core is utilized in designing functional materials with applications in electronics and coatings. Its ability to form stable complexes with metals opens doors for catalysis and sensor development, addressing contemporary challenges in energy storage and environmental monitoring.

As the scientific community continues to explore the potential of CAS 1807143-96-9, its role in drug discovery and agrochemical innovation remains a focal point. With ongoing research into its structure-activity relationships, this compound is poised to contribute significantly to advancements in life sciences and industrial chemistry.